Cas no 14120-20-8 (Propanoic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-)

• Product Name: Propanoic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-
• CAS No: 14120-20-8
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 233975
• PubChem ID: 3143438
• Update Time: 2025-04-19

Propanoic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-
• 2-(3-Oxo-3H-isobenzofuran-1-ylidene)-propionic acid
• 2-(3-oxo-2-benzofuran-1-ylidene)propanoic acid
• NSC131001
• 14120-20-8
• SR-01000361366
• Oprea1_652852
• SR-01000361366-1
• NSC-131001

• Inchi： 1S/C11H8O4/c1-6(10(12)13)9-7-4-2-3-5-8(7)11(14)15-9/h2-5H,1H3,(H,12,13)/b9-6-
• InChI Key： FLGWTULNUFEXOJ-TWGQIWQCSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C(/C(=O)O)\C)=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų